Cas no 53374-61-1 (2-Bromo-5-chloro-3-methylthiophene)

• Product Name: 2-Bromo-5-chloro-3-methylthiophene
• CAS No: 53374-61-1
• MF: C₅H₄BrClS
• MW: 211.507258415222
• MDL: MFCD30292178
• CID: 2830720
• PubChem ID: 13376216
• Update Time: 2025-05-24

2-Bromo-5-chloro-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8248863
• Thiophene, 2-bromo-5-chloro-3-methyl-
• DTXSID20538678
• DTXCID30489465
• 53374-61-1
• 2-Bromo-5-chloro-3-methylthiophene

• MDL： MFCD30292178
• Inchi： 1S/C5H4BrClS/c1-3-2-4(7)8-5(3)6/h2H,1H3
• InChI Key： RPIZMUZGZZSEJZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(S1)Cl

Computed Properties

• Exact Mass: 209.89056Da
• Monoisotopic Mass: 209.89056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-Bromo-5-chloro-3-methylthiophene

Introduction to 2-Bromo-5-chloro-3-methylthiophene (CAS No. 53374-61-1)

2-Bromo-5-chloro-3-methylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 53374-61-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, characterized by a five-membered aromatic ring containing sulfur. The presence of bromine and chlorine substituents, along with a methyl group, makes it a versatile intermediate for synthesizing more complex molecules.

The structural features of 2-Bromo-5-chloro-3-methylthiophene contribute to its reactivity and utility in organic synthesis. The bromine atom at the 2-position and the chlorine atom at the 5-position serve as excellent leaving groups, facilitating nucleophilic substitution reactions. Additionally, the methylthio group at the 3-position introduces further functionalization possibilities. These attributes have made this compound a valuable building block in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, 2-Bromo-5-chloro-3-methylthiophene has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its scaffold to design novel bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The heterocyclic core of thiophene is known to enhance binding affinity to biological targets, making it an attractive motif for drug discovery.

One of the most compelling aspects of 2-Bromo-5-chloro-3-methylthiophene is its role in synthesizing complex pharmacophores. The bromo and chloro substituents allow for selective functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. Furthermore, the methylthio group can be oxidized or reduced to introduce additional functional diversity, enabling the creation of a wide array of derivatives.

The compound has also found applications in materials science, particularly in the development of organic semiconductors and optoelectronic materials. Thiophene-based polymers and small molecules exhibit excellent charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. The halogenated thiophenes, including 2-Bromo-5-chloro-3-methylthiophene, can be polymerized or used as monomers to tailor electronic characteristics for specific applications.

Recent advancements in synthetic methodologies have further expanded the utility of 2-Bromo-5-chloro-3-methylthiophene. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the thiophene ring, allowing for the rapid construction of complex structures. These methods have been particularly useful in generating libraries of compounds for high-throughput screening in drug discovery programs.

The pharmaceutical industry has also explored 2-Bromo-5-chloro-3-methylthiophene as a precursor for antiviral and anti-inflammatory agents. The ability to modify its structure through various chemical transformations has led to the identification of several lead compounds with promising biological activity. For example, researchers have synthesized analogs that mimic natural products known for their therapeutic effects. This underscores the importance of thiophene derivatives in addressing unmet medical needs.

In conclusion, 2-Bromo-5-chloro-3-methylthiophene (CAS No. 53374-61-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.